![molecular formula C26H28N2O9 B2719939 diethyl 2-({[3-(3,4-dimethoxyphenethyl)-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-6-yl]amino}methylene)malonate CAS No. 900019-31-0](/img/structure/B2719939.png)
diethyl 2-({[3-(3,4-dimethoxyphenethyl)-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-6-yl]amino}methylene)malonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diethyl 2-({[3-(3,4-dimethoxyphenethyl)-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-6-yl]amino}methylene)malonate is a complex organic compound . It’s a derivative of malonic ester, which is typically used as an intermediate or precursor to produce further bioactive compounds .
Synthesis Analysis
The synthesis of this compound could involve a three-component domino reaction between diethyl ethoxymethylenemalonate (DEEMM), primary amines, and 1,3-dicarbonyl compounds . This reaction can be facilitated by a microwave-assisted procedure . The malonic ester synthesis is a chemical reaction where diethyl malonate or another ester of malonic acid is alkylated at the carbon alpha (directly adjacent) to both carbonyl groups, and then converted to a substituted acetic acid .Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups. It includes a benzoxazin ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), and a methylene bridge connecting to a malonate ester group .Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be complex due to its structure. It’s known that enolates can be alkylated in the alpha position through an SN2 reaction with alkyl halides . This compound, being a derivative of malonic ester, could potentially undergo similar reactions.Scientific Research Applications
Dielectric and Electronic Filters
Thermal Properties
Mechanical Properties
Biomedical Applications
Photonics and Nonlinear Optical Materials
Metal Coordination Sites in Polyacrylates: (Related Compound):
Safety and Hazards
Future Directions
This compound and its derivatives have potential for further study, particularly in the development of antifungal agents . The differences in antifungal activity among a small group of active compounds could form the basis of further studies to expand the chemical space and look for improved antifungal activity .
properties
IUPAC Name |
diethyl 2-[[[3-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dioxo-1,3-benzoxazin-6-yl]amino]methylidene]propanedioate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N2O9/c1-5-35-24(30)19(25(31)36-6-2)15-27-17-8-10-20-18(14-17)23(29)28(26(32)37-20)12-11-16-7-9-21(33-3)22(13-16)34-4/h7-10,13-15,27H,5-6,11-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVDBHYLORYDCEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=CNC1=CC2=C(C=C1)OC(=O)N(C2=O)CCC3=CC(=C(C=C3)OC)OC)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N2O9 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
512.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
diethyl 2-({[3-(3,4-dimethoxyphenethyl)-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-6-yl]amino}methylene)malonate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.